Cas no 63987-50-8 (5-(furan-2-yl)methylidene-1,3-dimethyl-1,3-diazinane-2,4,6-trione)

5-(furan-2-yl)methylidene-1,3-dimethyl-1,3-diazinane-2,4,6-trione structure
63987-50-8 structure
Product Name:5-(furan-2-yl)methylidene-1,3-dimethyl-1,3-diazinane-2,4,6-trione
CAS No:63987-50-8
MF:C11H10N2O4
MW:234.208102703094
CID:1664200
PubChem ID:2179719
Update Time:2025-04-21

5-(furan-2-yl)methylidene-1,3-dimethyl-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(2-furanylmethylene)-1,3-dimethyl-
    • 5-(furan-2-yl)methylidene-1,3-dimethyl-1,3-diazinane-2,4,6-trione
    • 63987-50-8
    • AKOS000523345
    • AB00074866-01
    • 5-(2-FURYLMETHYLENE)-1,3-DIMETHYL-2,4,6(1H,3H,5H)-PYRIMIDINETRIONE
    • 5-(furan-2-ylmethylidene)-1,3-dimethyl-1,3-diazinane-2,4,6-trione
    • Z44299030
    • 5-(furan-2-ylmethylidene)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione
    • HMS1675F06
    • STK013484
    • F0777-0881
    • 5-(furan-2-ylmethylene)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione
    • 5-[(furan-2-yl)methylidene]-1,3-dimethyl-1,3-diazinane-2,4,6-trione
    • SCHEMBL4604008
    • Inchi: 1S/C11H10N2O4/c1-12-9(14)8(6-7-4-3-5-17-7)10(15)13(2)11(12)16/h3-6H,1-2H3
    • InChI Key: UAYCUNGRNDXOOB-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1/C=C1/C(N(C)C(N(C)C/1=O)=O)=O

Computed Properties

  • Exact Mass: 234.0641
  • Monoisotopic Mass: 234.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 70.8Ų

Experimental Properties

  • PSA: 70.83

5-(furan-2-yl)methylidene-1,3-dimethyl-1,3-diazinane-2,4,6-trione Pricemore >>

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